![molecular formula C22H14N4O2S B2733208 N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-thiophen-2-ylquinoline-4-carboxamide CAS No. 865287-43-0](/img/structure/B2733208.png)
N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-thiophen-2-ylquinoline-4-carboxamide
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Description
N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-thiophen-2-ylquinoline-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a quinoline ring, an oxadiazole ring, and a thiophene ring. This compound has been synthesized by several methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Scientific Research Applications
- SMR000237565 has been investigated for its luminescent properties. Researchers have synthesized iridium(III) complexes containing this compound as an ancillary ligand. These complexes exhibit favorable charge transport properties, making them promising candidates for OLEDs and phosphorescent materials .
- Density functional theory (DFT) calculations have shed light on the electronic structures, absorption, and emission spectra of SMR000237565-based iridium complexes. Understanding these properties helps optimize their performance. Additionally, substituting phenyl rings with tert-butyl or methyl groups enhances charge injection abilities and improves charge balance, leading to potential applications in optoelectronic devices .
- The crystal structure of N-(5-phenyl-1,3,4-oxadiazol-2-yl)-N′-benzoyl urea, a novel IGR, has been established. Although not directly related to SMR000237565, this structural analogy highlights the compound’s potential in insect control and pest management .
- SMR000237565 derivatives have been synthesized via Cu-catalyzed click reactions. These azaheterocycle-based bolas exhibit interesting properties. For instance, (1-(4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl)-1H-1,2,3-triazol-4-yl)-methylenyls α,ω-bisfunctionalized PEGs could find applications in materials science and drug delivery .
Organic Light-Emitting Diodes (OLEDs) and Phosphorescent Materials
Photophysical Properties and Emission Spectra
Insect-Growth Regulators (IGRs)
Bolas and Functionalized Polyethylene Glycols (PEGs)
properties
IUPAC Name |
N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-thiophen-2-ylquinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14N4O2S/c27-20(24-22-26-25-21(28-22)14-7-2-1-3-8-14)16-13-18(19-11-6-12-29-19)23-17-10-5-4-9-15(16)17/h1-13H,(H,24,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTRWOPHBDJBIBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-thiophen-2-ylquinoline-4-carboxamide |
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